![molecular formula C8H14O B1654025 2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol CAS No. 2095410-89-0](/img/structure/B1654025.png)
2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol
Overview
Description
“2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol” is a chemical compound with the CAS Number: 2095410-89-0 . It has a molecular weight of 126.2 and its IUPAC name is 2-(bicyclo[3.1.0]hexan-2-yl)ethan-1-ol . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for “2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol” is 1S/C8H14O/c9-4-3-6-1-2-7-5-8(6)7/h6-9H,1-5H2 . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
The compound is in liquid form . It has a molecular weight of 126.2 . The storage temperature is room temperature .
Scientific Research Applications
Pharmaceutical Drug Design
The compound’s unique bicyclic structure makes it a valuable building block in pharmaceutical drug design. Its ability to act as a bioisostere for benzene allows for the creation of more physiologically stable and metabolically predictable drugs . This can lead to the development of new medications with improved efficacy and reduced side effects.
Organic Synthesis
In organic synthesis, 2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol serves as a precursor for synthesizing complex molecules. Its rigid structure can introduce conformational constraints into the synthesized molecules, which is crucial for the development of highly selective catalysts and receptors .
Material Science
This compound can be used in material science to create polymers with unique properties. The bicyclic framework can impart strength and stability to materials, making them suitable for high-performance applications in aerospace and automotive industries .
Chemical Space Exploration
Researchers utilize 2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol to explore new chemical spaces. Its incorporation into molecular frameworks can lead to the discovery of novel compounds with potential applications in various fields, including nanotechnology and electronics .
Medicinal Chemistry
In medicinal chemistry, the compound is used to develop new therapeutic agents. Its bicyclic structure is particularly useful in creating small molecule inhibitors for enzymes and receptors, which can lead to the treatment of diseases like cancer and diabetes .
Catalysis
The compound’s structure is advantageous in catalysis. It can be used to create catalysts that facilitate reactions with high stereochemical control, which is essential for producing pharmaceuticals and fine chemicals .
Agrochemical Development
2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol: can be employed in the development of agrochemicals. Its structural rigidity and potential for bioisosterism make it a candidate for creating more effective and environmentally friendly pesticides and herbicides .
Flavor and Fragrance Industry
Lastly, the compound finds applications in the flavor and fragrance industry. Its unique chemical structure can be used to synthesize novel compounds that mimic natural scents and flavors, leading to the creation of new products in this sector .
Safety and Hazards
properties
IUPAC Name |
2-(2-bicyclo[3.1.0]hexanyl)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O/c9-4-3-6-1-2-7-5-8(6)7/h6-9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNJHFOQLKOMMRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2C1C2)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401306247 |
Source
|
| Record name | Bicyclo[3.1.0]hexane-2-ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401306247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{Bicyclo[3.1.0]hexan-2-yl}ethan-1-ol | |
CAS RN |
2095410-89-0 |
Source
|
| Record name | Bicyclo[3.1.0]hexane-2-ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2095410-89-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Bicyclo[3.1.0]hexane-2-ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401306247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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